![molecular formula C15H19N3O B4506405 N-[4-(1H-imidazol-1-yl)benzyl]-2,2-dimethylpropanamide](/img/structure/B4506405.png)
N-[4-(1H-imidazol-1-yl)benzyl]-2,2-dimethylpropanamide
Overview
Description
N-[4-(1H-imidazol-1-yl)benzyl]-2,2-dimethylpropanamide is a useful research compound. Its molecular formula is C15H19N3O and its molecular weight is 257.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 257.152812238 g/mol and the complexity rating of the compound is 303. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Sedative Properties
Zolpidem, an imidazopyridine and a chemically novel nonbenzodiazepine hypnotic agent, acts at the benzodiazepine omega 1-receptor subtype in the brain. It is known for its rapid onset of action and short elimination half-life, effectively reducing latency to and prolonging the duration of sleep in patients with insomnia. Unlike benzodiazepines, zolpidem does not exhibit myorelaxant or anticonvulsant effects, and its influence on anxiety is considered minor. This highlights the specific sedative properties of compounds within the imidazole class, to which "N-[4-(1H-imidazol-1-yl)benzyl]-2,2-dimethylpropanamide" belongs, although zolpidem itself is specifically mentioned here rather than the compound due to the specificity of available studies (Langtry & Benfield, 1990).
Antitumor Activity
Imidazole derivatives, including bis(2-chloroethyl)amino derivatives, 4(5)-aminoimidazol-5(4)-carboxamide, and others, have shown significant antitumor activities. These compounds are under review for their potential in new antitumor drugs and for their diverse biological properties. This underscores the potential of imidazole-based compounds in cancer therapy, suggesting a possible area of application for "this compound" in oncological research (Iradyan et al., 2009).
Chemotherapeutic Potential
The chemotherapeutic potential of benzothiazole derivatives, which exhibit a broad spectrum of antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities, highlights the versatility of benzothiazole as a pharmacophore. While the specific compound "this compound" is not directly referenced, the underlying structural similarities with imidazole derivatives suggest potential chemotherapeutic applications that merit further investigation (Kamal et al., 2015).
Properties
IUPAC Name |
N-[(4-imidazol-1-ylphenyl)methyl]-2,2-dimethylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O/c1-15(2,3)14(19)17-10-12-4-6-13(7-5-12)18-9-8-16-11-18/h4-9,11H,10H2,1-3H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYMPOQGNSMIMHF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NCC1=CC=C(C=C1)N2C=CN=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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